Cas no 1798678-58-6 (3-Cyclopropyl-1-isopropyl-1H-pyrazole)

• Product Name: 3-Cyclopropyl-1-isopropyl-1H-pyrazole
• CAS No: 1798678-58-6
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• MDL: MFCD28155636
• CID: 5162248
• PubChem ID: 90486305
• Update Time: 2026-03-04

3-Cyclopropyl-1-isopropyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-1-isopropyl-1H-pyrazole
• 3-cyclopropyl-1-(propan-2-yl)-1H-pyrazole

• MDL： MFCD28155636
• Inchi： 1S/C9H14N2/c1-7(2)11-6-5-9(10-11)8-3-4-8/h5-8H,3-4H2,1-2H3
• InChI Key： IWRQHZSCGSZPHE-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=CC(C2CC2)=N1

Additional information on 3-Cyclopropyl-1-isopropyl-1H-pyrazole

3-Cyclopropyl-1-isopropyl-1H-pyrazole: A Comprehensive Overview

3-Cyclopropyl-1-isopropyl-1H-pyrazole, also known by its CAS number 1798678-58-6, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the pyrazole family, a class of five-membered aromatic rings containing two nitrogen atoms. The presence of a cyclopropyl group at the 3-position and an isopropyl group at the 1-position introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 3-Cyclopropyl-1-isopropyl-1H-pyrazole typically involves multi-step reactions, often utilizing palladium-catalyzed coupling reactions or other advanced methodologies. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are highly sought after in drug discovery and development. The compound's structure allows for extensive functionalization, enabling researchers to explore its potential in diverse chemical environments.

In terms of biological activity, 3-Cyclopropyl-1-isopropyl-1H-pyrazole has demonstrated promising properties in several areas. Studies have shown that it exhibits potent anti-inflammatory and antioxidant effects, making it a candidate for therapeutic applications. Additionally, its ability to modulate key cellular pathways has been explored in the context of neurodegenerative diseases and cancer. Recent research highlights its potential as a lead compound for developing novel drugs targeting specific molecular mechanisms.

The electronic properties of 3-Cyclopropyl-1-isopropyl-1H-pyrazole are particularly interesting due to the conjugation within the pyrazole ring. This conjugation enhances the molecule's stability and reactivity, making it suitable for applications in materials science. For instance, derivatives of this compound have been investigated as components in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The cyclopropyl group contributes to the molecule's rigidity, which is advantageous for improving device performance.

From a synthetic perspective, the versatility of 3-Cyclopropyl-1-isopropyl-1H-pyrazole lies in its ability to undergo various transformations. Recent studies have focused on its use as a building block for constructing more complex molecular architectures. For example, Suzuki-Miyaura couplings and other cross-coupling reactions have been employed to append additional functional groups, thereby expanding its utility in drug design and materials synthesis.

In conclusion, 3-Cyclopropyl-1-isopropyl-1H-pyrazole, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, from pharmacology to materials science, underscoring its importance as a valuable compound in modern chemistry.